BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety and Handling of 2-tert-Butylbenzoic Acid:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-tert-Butylbenzoic acid

Cat. No.: B086054

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 2-
tert-Butylbenzoic acid (CAS No. 1077-58-3) in a laboratory setting. The information is
intended to support researchers, scientists, and drug development professionals in minimizing
risks and ensuring a safe working environment. Due to the limited availability of specific
toxicological data for 2-tert-Butylbenzoic acid, this guide also includes comparative data for
its isomers, 4-tert-Butylbenzoic acid and 3,5-Di-tert-butylbenzoic acid, to provide a broader
understanding of potential hazards.

Hazard Identification and Classification

2-tert-Butylbenzoic acid is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or if inhaled. It is also known to cause serious eye irritation and may cause
respiratory irritation.[1]

GHS Hazard Statements:

H302: Harmful if swallowed

H312: Harmful in contact with skin

H332: Harmful if inhaled

H319: Causes serious eye irritation
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o H335: May cause respiratory irritation

The primary hazards are associated with its irritant properties and acute toxicity upon exposure

through oral, dermal, or inhalation routes.[2]

Physical and Chemical Properties

Understanding the physical and chemical properties of 2-tert-Butylbenzoic acid is crucial for

its safe handling and storage.

Value for 2-tert-

Value for 4-tert-

Value for 3,5-Di-

Property ] . ] . tert-butylbenzoic
Butylbenzoic acid Butylbenzoic acid .
acid
CAS Number 1077-58-3 98-73-7 16225-26-6
Molecular Formula C11H1402 C11H1402 Ci15H2202
Molecular Weight 178.23 g/mol [2][3] 178.23 g/mol [4][5] 234.34 g/mol
Colorless to pale ] ) ) .
White crystalline White to off-white
Appearance yellow crystal or ]
) powder[5] solid
crystalline powder[1]
) ) No information
Odor Aromatic[1] Aromatic[5] )
available
Melting Point 74.55°C[1] 164 - 167 °C[4] Not available
Boiling Point 304.71°C (estimate)[1] Not available Not available
Density 1.0435 (estimate)[1] Not available Not available
Flash Point 135.1°C[1] > 180 °C[4] Not available
Insoluble in water;
soluble in alcohols, Insoluble in water,;
Solubility ethers, and very soluble in alcohol ~ Not available
chlorinated and benzene.[5][6]

hydrocarbons.[1]
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Toxicological Information

Detailed toxicological data for 2-tert-Butylbenzoic acid is not readily available. The GHS
classification indicates that it is harmful. For a comparative perspective, toxicological data for
the 4-tert-butylbenzoic acid isomer is provided below. It is important to handle 2-tert-
Butylbenzoic acid with the assumption that it has a similar or greater toxicity profile.

. Value for 4-tert- .
Metric . . Species
Butylbenzoic acid

LD50 Oral 473 mg/kg Rat[7][8]
LD50 Dermal > 2000 mg/kg Rabbit[7]
LC50 Inhalation > 1.802 mg/L (4 h) Rat[7]

Experimental Protocols and Safe Handling

Adherence to strict safety protocols is mandatory when working with 2-tert-Butylbenzoic acid.
The following sections outline general procedures that should be adapted to specific laboratory
conditions.

Synthesis of 2-tert-Butylbenzoic Acid

A general method for the synthesis of 2-tert-Butylbenzoic acid involves the reaction of O-
methyl benzoic acid with tert-butyl lithium.[1] This type of reaction requires stringent safety
measures due to the pyrophoric nature of tert-butyl lithium.

General Safety Precautions for Synthesis:
¢ All reactions must be conducted in a certified chemical fume hood.

e The reaction apparatus must be oven-dried and assembled under an inert atmosphere (e.g.,
nitrogen or argon).

» Use of appropriate personal protective equipment (PPE) is mandatory (see section 5).
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e Ensure that a Class D fire extinguisher (for combustible metals) is readily available when
working with organolithium reagents.

e Quench the reaction and any residual organolithium reagent carefully using appropriate
procedures.

General Handling Procedures

o Engineering Controls: Work with 2-tert-Butylbenzoic acid should be performed in a well-
ventilated area, preferably in a chemical fume hood, especially when handling the powder or
creating solutions.[8] Eyewash stations and safety showers must be readily accessible.

o Personal Hygiene: Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in
the laboratory.

e Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust.[8]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents and strong bases.[1]

Exposure Controls and Personal Protection

Exposure Control Recommended Protection

) Chemical safety goggles or a face shield are
Eye/Face Protection )
required.

Wear appropriate chemical-resistant gloves
Skin Protection (e.g., nitrile) and a lab coat. Ensure that there is

no exposed skin.

If dust is generated or if working outside of a
Respiratory Protection fume hood, a NIOSH-approved respirator with a

particulate filter is necessary.

First Aid Measures

In case of exposure to 2-tert-Butylbenzoic acid, immediate medical attention is crucial.
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately flush the skin with plenty of water
for at least 15 minutes while removing

Skin Contact _ _ _ _
contaminated clothing. Seek medical attention.

[°]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.[9]

Do NOT induce vomiting. If the person is
) conscious, rinse their mouth with water and give
Ingestion .
them 2-4 cupfuls of milk or water. Seek

immediate medical attention.[9]

Accidental Release and Fire-Fighting Measures
Accidental Release

o Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a
suitable, labeled container for disposal.

o Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.
Contain the spill and prevent it from entering drains. Collect the material for disposal.

o Ventilation: Ensure adequate ventilation during cleanup.

Fire-Fighting

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.[9]
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» Specific Hazards: Dust from this material can form an explosive mixture with air.[4] Thermal
decomposition may produce irritating and toxic gases, including carbon monoxide and
carbon dioxide.[8]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

Stability and Reactivity
e Chemical Stability: Stable under normal laboratory conditions.

o Conditions to Avoid: Excess heat, dust generation, and exposure to incompatible materials.

[8]
¢ Incompatible Materials: Strong oxidizing agents and strong bases.[1]

o Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed
during combustion.[8]

Visualizing Safety Workflows

The following diagrams illustrate key decision-making processes for the safe handling of 2-tert-
Butylbenzoic acid in the laboratory.
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Personal Protective Equipment (PPE) Selection

Start: Handling
2-tert-Butylbenzoic acid

Assess Task:
- Weighing solid
- Preparing solution
- Running reaction

Select Appropriate PPE

Solid Liquid

Handling Solid Powder:
- Fume hood
- Respirator (if needed)

Handling Solution:
- Fume hood

Standard PPE:
- Safety Goggles
- Nitrile Gloves
- Lab Coat

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-tert-Butylbenzoic acid.
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Accidental Spill Response

Spill of 2-tert-Butylbenzoic acid
occurs

Assess Spill Size
and Location

Small Spill: Large Spill:
- Alert nearby personnel - Evacuate immediate area
- Don appropriate PPE - Alert supervisor/safety officer

l l

CUEI U9 AL ERAEE Contain spill if safe to do so
absorbent/sweep up carefully

: l

Place waste in a sealed,
labeled container for hazardous waste

'

Decontaminate the area

Report the incident

Click to download full resolution via product page

Caption: Decision tree for responding to a spill of 2-tert-Butylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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